Desformylflustrabromine hydrochloride
Desformylflustrabromine hydrochloride
Positive allosteric modulator of nicotinic α4β2 receptors; selectively increases the ionic current through α4β2 in the presence of ACh. Displays 14.7-fold selectivity for α4β2 over homomeric (α7) receptors. Moderately cytotoxic in HCT-116 cells. Also inhibits human muscle (αβεδ) and Torpedo (αβγδ) nAChRs (IC50 values are 1.0 and 0.1 μM, respectively) by binding in the ion channel.
Brand Name:
Vulcanchem
CAS No.:
951322-11-5
VCID:
VC0004672
InChI:
InChI=1S/C16H21BrN2.ClH/c1-5-16(2,3)15-13(8-9-18-4)12-7-6-11(17)10-14(12)19-15;/h5-7,10,18-19H,1,8-9H2,2-4H3;1H
SMILES:
CC(C)(C=C)C1=C(C2=C(N1)C=C(C=C2)Br)CCNC.Cl
Molecular Formula:
C16H22BrClN2
Molecular Weight:
357.72
Desformylflustrabromine hydrochloride
CAS No.: 951322-11-5
Inhibitors
VCID: VC0004672
Molecular Formula: C16H22BrClN2
Molecular Weight: 357.72
| CAS No. | 951322-11-5 |
|---|---|
| Product Name | Desformylflustrabromine hydrochloride |
| Molecular Formula | C16H22BrClN2 |
| Molecular Weight | 357.72 |
| IUPAC Name | 2-[6-bromo-2-(2-methylbut-3-en-2-yl)-1H-indol-3-yl]-N-methylethanamine;hydrochloride |
| Standard InChI | InChI=1S/C16H21BrN2.ClH/c1-5-16(2,3)15-13(8-9-18-4)12-7-6-11(17)10-14(12)19-15;/h5-7,10,18-19H,1,8-9H2,2-4H3;1H |
| Standard InChIKey | GEZWEAPBLKXKGN-UHFFFAOYSA-N |
| SMILES | CC(C)(C=C)C1=C(C2=C(N1)C=C(C=C2)Br)CCNC.Cl |
| Description | Positive allosteric modulator of nicotinic α4β2 receptors; selectively increases the ionic current through α4β2 in the presence of ACh. Displays 14.7-fold selectivity for α4β2 over homomeric (α7) receptors. Moderately cytotoxic in HCT-116 cells. Also inhibits human muscle (αβεδ) and Torpedo (αβγδ) nAChRs (IC50 values are 1.0 and 0.1 μM, respectively) by binding in the ion channel. |
| Synonyms | 6-Bromo-2-(1,1-dimethyl-2-propenyl)-N-1H-indole-3-ethanamine hydrochloride |
| PubChem Compound | 56675778 |
| Last Modified | Nov 12 2021 |
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